Cas no 2228147-64-4 (methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate)
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate
- 2228147-64-4
- EN300-1989692
-
- Inchi: 1S/C12H14O6/c1-15-9-5-11-10(17-6-18-11)3-7(9)8(13)4-12(14)16-2/h3,5,8,13H,4,6H2,1-2H3
- InChI Key: YSHANVMQLZKVLP-UHFFFAOYSA-N
- SMILES: O1COC2=CC(=C(C=C12)C(CC(=O)OC)O)OC
Computed Properties
- Exact Mass: 254.07903816g/mol
- Monoisotopic Mass: 254.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 74.2Ų
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989692-1g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 1g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-1989692-5g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 5g |
$3935.0 | 2023-09-16 | ||
| Enamine | EN300-1989692-10g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 10g |
$5837.0 | 2023-09-16 | ||
| Enamine | EN300-1989692-0.05g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 0.05g |
$1140.0 | 2023-09-16 | ||
| Enamine | EN300-1989692-0.1g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 0.1g |
$1195.0 | 2023-09-16 | ||
| Enamine | EN300-1989692-0.25g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 0.25g |
$1249.0 | 2023-09-16 | ||
| Enamine | EN300-1989692-0.5g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 0.5g |
$1302.0 | 2023-09-16 | ||
| Enamine | EN300-1989692-1.0g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 1g |
$1357.0 | 2023-06-02 | ||
| Enamine | EN300-1989692-2.5g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 2.5g |
$2660.0 | 2023-09-16 | ||
| Enamine | EN300-1989692-5.0g |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate |
2228147-64-4 | 5g |
$3935.0 | 2023-06-02 |
methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate
Methyl 3-Hydroxy-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propanoate: A Comprehensive Overview
Methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate (CAS No. 2228147-64-4) is a specialized organic compound with significant potential in pharmaceutical and fine chemical applications. This ester derivative, featuring a 1,3-dioxaindan core, has garnered attention due to its unique structural properties and versatile reactivity. Researchers are increasingly exploring its role as a chiral building block in asymmetric synthesis, particularly for developing bioactive molecules with enhanced stereochemical control.
The compound's molecular architecture combines a methoxy-substituted 1,3-dioxaindan moiety with a β-hydroxy ester functionality, creating multiple points for chemical modification. This characteristic makes methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate valuable for designing drug intermediates and flavor/fragrance compounds. Recent studies highlight its potential in creating novel heterocyclic compounds, addressing growing demand in medicinal chemistry for structurally diverse scaffolds.
From a synthetic perspective, CAS 2228147-64-4 demonstrates interesting reactivity patterns. The 1,3-dioxaindan ring system provides stability while allowing selective functionalization at various positions. The β-hydroxy ester group offers opportunities for further transformations, including reductions, oxidations, and nucleophilic substitutions. These features align with current trends in green chemistry, where researchers seek efficient, atom-economical routes to complex molecules.
Analytical characterization of methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate typically involves advanced techniques such as NMR spectroscopy (particularly 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound's chromatographic behavior and spectral properties have been documented in recent literature, providing valuable references for quality control in research and production settings.
In pharmaceutical applications, derivatives of 2228147-64-4 show promise as precursors for CNS-active compounds. The 1,3-dioxaindan scaffold resembles structures found in certain neuroactive agents, sparking interest in its potential for developing new neurological therapeutics. This aligns with current healthcare priorities addressing neurodegenerative diseases and mental health disorders.
The compound's stability profile makes it suitable for various formulation studies. Researchers have investigated its solubility characteristics in different solvent systems, with particular interest in biocompatible solvents for drug delivery applications. These studies contribute to the growing body of knowledge about ester-based pharmaceutical excipients.
From a commercial perspective, methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate occupies a niche but growing market segment. Suppliers typically offer it as a high-purity research chemical, with current production focusing on small-scale batches for specialized applications. The compound's pricing reflects its status as a low-volume, high-value chemical intermediate.
Environmental and safety considerations for CAS 2228147-64-4 follow standard laboratory chemical protocols. While not classified as hazardous under major regulatory frameworks, proper handling procedures are recommended, including the use of personal protective equipment and adequate ventilation. These precautions align with modern laboratory safety standards emphasizing risk minimization in chemical research.
The future outlook for methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate appears promising, particularly in light of increasing interest in heterocyclic chemistry for drug discovery. Its structural features offer multiple vectors for diversification, making it a valuable tool for medicinal chemistry programs targeting various disease areas. Continued research will likely uncover additional applications for this versatile compound.
For researchers working with 2228147-64-4, proper storage conditions are essential to maintain stability. Recommendations typically include storage in cool, dry environments, protected from light and moisture. These storage parameters help preserve the compound's integrity for extended periods, ensuring reliable performance in synthetic applications.
In conclusion, methyl 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoate represents an interesting case study in specialized chemical intermediates. Its combination of structural features, synthetic versatility, and potential applications positions it as a compound worth watching in pharmaceutical and fine chemical research. As synthetic methodologies advance and new therapeutic targets emerge, this molecule may find expanded roles in cutting-edge chemical development.
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